Cas no 2097937-66-9 (2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride)

• Product Name: 2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride
• CAS No: 2097937-66-9
• MF: C₁₂H₁₆ClF₃N₂O
• MW: 296.716452598572
• CID: 5164146
• Update Time: 2025-06-11

2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride

• Inchi： 1S/C12H15F3N2O.ClH/c13-12(14,15)10-2-1-3-11(17-10)18-8-9-4-6-16-7-5-9;/h1-3,9,16H,4-8H2;1H
• InChI Key： XITFLVXTYVXSGU-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C(F)(F)F)=N1)CC1CCNCC1.Cl

Additional information on 2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride

Comprehensive Overview of 2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride (CAS No. 2097937-66-9)

2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride (CAS No. 2097937-66-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine moiety with a trifluoromethylpyridine core, making it a versatile intermediate for drug discovery and material science applications. Its hydrochloride salt form enhances solubility, which is critical for bioavailability in therapeutic formulations.

The compound's piperidin-4-ylmethoxy group is a common pharmacophore found in many central nervous system (CNS) targeting drugs, while the trifluoromethylpyridine segment contributes to metabolic stability and lipophilicity. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in precision medicine. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic and AI-driven platforms.

From a synthetic chemistry perspective, CAS No. 2097937-66-9 exemplifies modern heterocyclic chemistry techniques. The introduction of the trifluoromethyl group via late-stage functionalization is a hot topic in green chemistry discussions, as it reduces waste compared to traditional methods. This aligns with the growing demand for sustainable synthesis practices, a frequently queried term in scientific search engines.

In agrochemical applications, the compound's pyridine backbone shows promise for developing novel crop protection agents. Its structural similarity to commercial pesticide intermediates makes it a candidate for resistance management strategies—a pressing concern in agriculture forums. The trifluoromethyl group's electron-withdrawing properties also enhance binding affinity to biological targets, a feature often explored in computational chemistry studies.

Quality control of 2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting industry standards for high-purity intermediates. These methods ensure batch-to-batch consistency, addressing frequent queries about compound characterization in research communities. Storage recommendations typically emphasize protection from moisture, given the hydrochloride salt's hygroscopic nature.

The compound's patent landscape reveals ongoing investigations into its structure-activity relationships (SAR), particularly for selective receptor antagonism. This resonates with the pharmaceutical industry's focus on targeted therapies, a dominant theme in medical AI training datasets. Its logP value and blood-brain barrier permeability are also frequently modeled parameters in drug design software.

Emerging applications include its use as a fluorescence probe in biochemical assays, capitalizing on the pyridine ring's photophysical properties. This intersects with the booming diagnostic reagents market and answers common search queries about small-molecule sensors. Recent publications suggest potential in metal-organic frameworks (MOFs) for gas storage—an area gaining traction in materials science circles.

Regulatory considerations for CAS 2097937-66-9 focus on standard REACH compliance rather than restrictive classifications, making it accessible for international research collaborations. This distinguishes it from controlled substances while maintaining rigorous safety protocols—a balance often questioned in chemical procurement forums. Documentation typically includes detailed spectral data and certificates of analysis to meet journal submission requirements.

Future research directions may explore its enantiomeric purity through chiral separation techniques, responding to the pharmaceutical industry's emphasis on stereoselective synthesis. The compound's crystallography data could further inform molecular docking studies, addressing frequent computational chemistry queries. As AI-assisted drug discovery advances, such structurally diverse compounds become valuable training sets for predictive algorithms.

In summary, 2-[(Piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine hydrochloride represents a multifaceted research tool bridging medicinal chemistry, materials science, and analytical technology. Its growing presence in scientific literature and patent filings confirms its utility across disciplines, while its synthetic accessibility makes it a practical candidate for both academic and industrial applications.